Cas no 151157-50-5 (1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 151157-50-5
• MF: C₁₁H₁₀Cl₂O₂
• MW: 245.101901531219
• MDL: MFCD11037040
• CID: 2736938
• PubChem ID: 28937756
• Update Time: 2025-11-03

1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid
• 1-(2,4-DICHLOROPHENYL)-CYCLOBUTANECARBOXYLIC ACID
• 1-(2,4-DICHLOROPHENYL)CYCLOBUTANECARBOXYLIC ACID
• AC4414
• 151157-50-5
• Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-
• BGA15750
• AKOS009264701
• DTXSID001225695
• AB62741
• 1-(2,4-DICHLOROPHENYL)CYCLOBUTANECARBOXYLICACID
• EN300-1122522
• MFCD11037040
• CS-0287895
• SY225763

• MDL： MFCD11037040
• Inchi： 1S/C11H10Cl2O2/c12-7-2-3-8(9(13)6-7)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： WTPHLOSEZLUICF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C(=O)O)CCC1)Cl

Computed Properties

• Exact Mass: 244.0057849g/mol
• Monoisotopic Mass: 244.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid

1-(2,4-Dichlorophenyl)cyclobutane-1-carboxylic Acid (CAS No. 151157-50-5)

1-(2,4-Dichlorophenyl)cyclobutane-1-carboxylic acid, also known by its CAS registry number CAS No. 151157-50-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylic acid group and a 2,4-dichlorophenyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and potential applications in drug development.

The structure of 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid is notable for its cyclobutane ring, which introduces strain into the molecule due to its non-planar geometry. This strain can influence the compound's reactivity and stability, making it an interesting subject for studies on ring strain effects in organic chemistry. The presence of the carboxylic acid group adds acidity to the molecule, which can be exploited in various chemical reactions, such as esterification or amidation, to modify its properties further.

The 2,4-dichlorophenyl group attached to the cyclobutane ring introduces electron-withdrawing effects due to the chlorine atoms. These effects can modulate the electronic properties of the molecule, potentially enhancing its bioavailability or activity in biological systems. Recent studies have explored the role of such substituents in influencing the pharmacokinetics and pharmacodynamics of drug candidates, highlighting the importance of understanding how these groups affect molecular behavior.

In terms of synthesis, 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid can be prepared through various routes, including cycloaddition reactions or intramolecular cyclizations. Researchers have optimized these methods to improve yield and purity, ensuring that the compound is accessible for further studies. The development of efficient synthetic pathways remains a key area of investigation for this compound.

The application of CAS No. 151157-50-5 extends into drug discovery programs targeting various therapeutic areas. For instance, its unique structure has been explored for potential anti-inflammatory or anti-cancer activities. Recent findings suggest that this compound may exhibit selective inhibition against certain enzymes or receptors involved in disease pathways, making it a promising lead compound for further optimization.

In addition to its pharmacological applications, 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid has been studied for its role in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties.

The safety and environmental impact of this compound are also subjects of ongoing research. Studies have been conducted to assess its toxicity profile and biodegradability under different conditions. Understanding these aspects is crucial for ensuring responsible use and disposal of the compound in industrial and research settings.

In conclusion, 1-(2,4-dichlorophenyl)cyclobutane-1-carboxylic acid, with its unique structural features and versatile functional groups, continues to be a focal point in chemical research. Its potential applications span across drug development, materials science, and beyond. As new insights emerge from ongoing studies, this compound is poised to contribute significantly to advancements in these fields.